Cas no 2172501-58-3 (2,2-diethyl-3-(4-methoxycyclohexyl)morpholine)

• Product Name: 2,2-diethyl-3-(4-methoxycyclohexyl)morpholine
• CAS No: 2172501-58-3
• MF: C₁₅H₂₉NO₂
• MW: 255.396264791489
• CID: 6405269
• PubChem ID: 165841262
• Update Time: 2025-11-06

2,2-diethyl-3-(4-methoxycyclohexyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2,2-diethyl-3-(4-methoxycyclohexyl)morpholine
• 2172501-58-3
• EN300-1646550

• Inchi： 1S/C15H29NO2/c1-4-15(5-2)14(16-10-11-18-15)12-6-8-13(17-3)9-7-12/h12-14,16H,4-11H2,1-3H3
• InChI Key： TXDLKDFNMIPCKC-UHFFFAOYSA-N
• SMILES： O1CCNC(C1(CC)CC)C1CCC(CC1)OC

Computed Properties

• Exact Mass: 255.219829168g/mol
• Monoisotopic Mass: 255.219829168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 30.5Ų

Additional information on 2,2-diethyl-3-(4-methoxycyclohexyl)morpholine

Comprehensive Overview of 2,2-diethyl-3-(4-methoxycyclohexyl)morpholine (CAS No. 2172501-58-3)

In the realm of organic chemistry and pharmaceutical research, 2,2-diethyl-3-(4-methoxycyclohexyl)morpholine (CAS No. 2172501-58-3) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its morpholine core and 4-methoxycyclohexyl substituent, is a subject of interest for researchers exploring novel bioactive molecules. Its diethyl groups further enhance its lipophilicity, making it a candidate for studies in drug delivery and metabolic stability.

The synthesis of 2,2-diethyl-3-(4-methoxycyclohexyl)morpholine involves sophisticated organic transformations, often leveraging cyclohexyl intermediates and morpholine derivatives. Recent advancements in asymmetric synthesis have enabled more efficient routes to such compounds, aligning with the growing demand for enantiomerically pure substances in medicinal chemistry. Researchers are particularly intrigued by its potential role in modulating central nervous system (CNS) targets, given the morpholine moiety's prevalence in neuroactive compounds.

From an industrial perspective, CAS No. 2172501-58-3 is often discussed in the context of high-value fine chemicals. Its structural complexity and functional groups make it a valuable intermediate for custom synthesis projects. Companies specializing in contract research and pharmaceutical development frequently seek this compound for exploratory studies, especially in areas like GPCR-targeted therapies and enzyme inhibition.

Environmental and regulatory considerations are also pivotal when evaluating 2,2-diethyl-3-(4-methoxycyclohexyl)morpholine. While not classified as hazardous, its biodegradability and ecotoxicological profile are under scrutiny to ensure compliance with green chemistry principles. This aligns with the broader trend of sustainable synthesis in the chemical industry, where reducing waste and optimizing atom economy are prioritized.

In the digital age, queries about CAS 2172501-58-3 often revolve around its spectroscopic data (e.g., NMR, MS) and commercial availability. Laboratories and academic institutions frequently search for reliable suppliers or synthetic protocols, reflecting the compound's niche yet growing relevance. Additionally, discussions on structure-activity relationships (SAR) involving this molecule are gaining traction in online forums and research publications.

Looking ahead, 2,2-diethyl-3-(4-methoxycyclohexyl)morpholine exemplifies the intersection of innovation and practical application in modern chemistry. Its versatility underscores the importance of tailored molecular design in addressing unmet medical and industrial needs. As research progresses, this compound may well emerge as a cornerstone in the development of next-generation therapeutics and specialty chemicals.